6-(ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine

• IUPAC Name: 6-ethylsulfonyl-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C10H13NO3S/c1-2-15(12,13)8-3-4-10-9(7-8)11-5-6-14-10/h3-4,7,11H,2,5-6H2,1H3
• InChI Key: XKOPINAJTBBCAH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC2=C(C=C1)OCCN2
• Molecular Formula: C10H13NO3S
• DSSTOX Substance ID: DTXSID70670653
• Molecular Weight: 227.28 g/mol
• CAS RN: 888731-85-9

Description

6-(Ethylsulfonyl)-2-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one is a chemical compound with the empirical formula C12H15NO5S and a molecular weight of 285.32. It is used in various applications and is available from chemical suppliers.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6-(ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine are not well-documented. More research is needed to provide a detailed analysis of its physical and chemical properties.

Scientific Research Applications

Synthesis and Antibacterial Activity

6-(Ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine and its derivatives have been synthesized and tested for their antibacterial properties. The structures of these compounds were confirmed through various spectroscopy methods. Their potential antibacterial activity is a key area of research (Gein, Rassudikhina, & Voronina, 2006).

Environmentally Friendly Synthesis

Research has been conducted on the environmentally friendly synthesis of 2-substituted 3,4-dihydro-2H-1,4-benzoxazines, including methods under phase transfer catalysis conditions. This approach emphasizes the importance of green chemistry in the synthesis of such compounds (Albanese et al., 2003).

Analysis of Synthesis and Thermal Properties

The synthesis and characterization of diamin type benzoxazine monomers have been explored. This research involves analyzing the thermal behaviors of these compounds, contributing to our understanding of their stability and potential applications in materials science (Ding Wen-sheng, 2009).

Application in Fuel Cells

A study focused on the synthesis of sulfonic acid-containing benzoxazine for use in proton exchange membranes in direct methanol fuel cells. This research highlights the potential of these compounds in the development of efficient and sustainable energy systems (Yao et al., 2014).

Polymerization Behavior and Material Properties

The synthesis and polymerization behavior of benzoxazine derivatives have been extensively studied. These investigations provide insights into the material properties of the resulting polymers, which are significant for various industrial applications (Liu, Yue, & Gao, 2010).

Biological Activity Testing

Research has also been conducted on the synthesis of benzoxazine derivatives and their subsequent testing for biological activity. This includes studies on their potential toxicity and bioactivity, indicating the broader implications of these compounds in biological systems (Rudyanto et al., 2014).

Mechanism of Action

The mechanism of action of 6-(ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine is not clear from the available information. Further studies are required to elucidate its mechanism of action.

Safety and Hazards

The safety and hazards associated with 6-(ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine are not well-documented. More research is needed to provide a detailed analysis of its safety and hazards.

Future Directions

The future directions of research on 6-(ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine are not clear from the available information. More research is needed to provide a detailed analysis of its future directions.